Cas no 1273658-69-7 (1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENYLAMINE)
1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENYLAMINE Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENYLAMINE
- Benzenemethanamine, α-ethenyl-3-fluoro-4-(trifluoromethoxy)-
-
- Inchi: 1S/C10H9F4NO/c1-2-8(15)6-3-4-9(7(11)5-6)16-10(12,13)14/h2-5,8H,1,15H2
- InChI Key: HBALIGWTTOQVKU-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C(C=C)N)OC(F)(F)F
Computed Properties
- Exact Mass: 235.06202656g/mol
- Monoisotopic Mass: 235.06202656g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.2Ų
1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENYLAMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1844522-1g |
1-[3-Fluoro-4-(trifluoromethoxy)phenyl]prop-2-enylamine |
1273658-69-7 | 98% | 1g |
¥4313.00 | 2024-08-09 |
1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENYLAMINE Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENYLAMINE
1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENYLAMINE: A Comprehensive Overview
The compound with CAS No. 1273658-69-7, known as 1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENYLAMINE, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorine atom at the 3-position of the phenyl ring and a trifluoromethoxy group at the 4-position, along with a propenylamine moiety. These structural features contribute to its intriguing chemical properties and potential applications in drug discovery and material science.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the trifluoromethoxy group in this compound is particularly noteworthy, as it is known to enhance lipophilicity and improve drug-like properties. This makes the compound an attractive candidate for further exploration in the development of novel therapeutic agents.
The synthesis of 1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENYLAMINE involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Advanced techniques such as Suzuki coupling or Buchwald-Hartwig amination are often employed to achieve the desired connectivity between the aromatic ring and the propenylamine group. The use of these cutting-edge methodologies ensures high yields and excellent regioselectivity, making this compound accessible for large-scale production.
In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to modulate receptor activity suggests its utility in treating conditions such as neurodegenerative diseases or cardiovascular disorders.
The structural versatility of this compound also lends itself well to further modification and optimization. Researchers are actively exploring analogs with variations in the substituents on the phenyl ring or modifications to the propenylamine group to enhance efficacy and reduce off-target effects. These efforts are supported by computational modeling techniques, which allow for rapid screening of potential candidates and accelerate the drug discovery process.
From a materials science perspective, the unique electronic properties of this compound make it a compelling candidate for applications in organic electronics. The conjugated system formed by the phenyl ring and propenylamine group facilitates electron delocalization, which is advantageous for use in semiconducting materials or optoelectronic devices. Ongoing research is focused on optimizing these properties for practical applications in next-generation technologies.
In conclusion, CAS No. 1273658-69-7, or 1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENYLAMINE, represents a significant advancement in modern organic chemistry. Its versatile structure, combined with cutting-edge synthetic methodologies and promising biological activity, positions it as a valuable tool for both medicinal and materials science research. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to various scientific disciplines.
1273658-69-7 (1-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENYLAMINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)